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Compound of Interest

(S)-3-(2-bromophenyl)piperidine
Compound Name:

hydrochloride
CAS No.: 2416257-97-9
Cat. No.: B2435881

Get Quote

Abstract & Strategic Importance

(S)-3-(2-bromophenyl)piperidine hydrochloride (CAS 1391509-55-9) is a high-value chiral
intermediate, most notably utilized in the synthesis of Poly (ADP-ribose) polymerase (PARP)
inhibitors such as Niraparib. The pharmacological efficacy of the final drug substance is strictly
dependent on the stereochemistry of the piperidine ring. Consequently, the analytical control
strategy must rigorously distinguish the (S)-enantiomer from its (R)-antipode and quantify
potential regioisomers (e.g., 4-phenyl isomers) and process-related impurities.

This guide outlines a multi-tiered characterization strategy, moving from structural confirmation
to quantitative purity assessments, designed to meet the stringent requirements of CMC
(Chemistry, Manufacturing, and Controls) documentation.

Analytical Strategy Overview
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The characterization workflow is designed to establish Identity, Enantiomeric Purity, Chemical
Purity, and Solid-State Form.
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Figure 1: Analytical workflow for the qualification of (S)-3-(2-bromophenyl)piperidine HCI.

Protocol 1: Structural Identification (NMR & MS)
Nuclear Magnetic Resonance (NMR)
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The presence of the 2-bromophenyl group creates a distinct substitution pattern compared to
the more symmetric 4-isomer or the 3-phenyl analog.

 Instrument: 400 MHz (or higher) Bruker Avance / Jeol ECZ.

e Solvent: DMSO-d6 (preferred for salt solubility) or CDCI3 (requires free-basing with Na2CO3
wash if salt is insoluble).

e Internal Standard: TMS (0.00 ppm).

Key Diagnostic Signals (Expected in DMSO-d6):

Chemical Shift (5,

Assignment Multiplicity Interpretation
ppm)
Ammonium
NH2* (Salt) 9.0-9.5 Broad Singlet (2H) protons; confirms

HCI salt formation.

Protons ortho to

Ar-H (C3) 7.60-7.70 Doublet/Multiplet Bromine are

deshielded.

_ Remaining aromatic

Ar-H (C4-C6) 7.10-7.50 Multiplets

protons.

The benzylic methine

) ) proton. Shift is

C3-H (Chiral) 3.30-3.50 Multiplet (1H)

sensitive to the 2-Br

steric bulk.

| Piperidine CHz| 1.60 — 3.20 | Multiplets (8H) | Ring methylene protons; complex coupling due
to chair conformation. |

Expert Insight: The 2-bromo substituent induces a "roofing" effect or distinct splitting in the
aromatic region compared to 3-bromophenyl or 4-bromophenyl isomers. 2D-NMR (COSY,

HSQC) is recommended for the initial reference standard characterization to unequivocally
assign the regiochemistry.
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Mass Spectrometry (LC-MS)

« lonization: ESI+ (Electrospray lonization, Positive Mode).
e Target lon: [M+H]* = m/z 240.0 / 242.0 (1:1 ratio).

 Interpretation: The presence of a 1:1 isotopic doublet separated by 2 amu confirms the
presence of a single Bromine atom.

o Fragmentations: Loss of NH3 or the piperidine ring cleavage may be observed at higher
collision energies.

Protocol 2: Enantiomeric Purity (Chiral HPLC)

This is the most critical assay. The (S)-enantiomer is the active scaffold; the (R)-enantiomer is a
refractory impurity.

Method Development Rationale

Piperidines are basic amines. On silica-based polysaccharide columns, free silanols can
interact with the amine, causing severe peak tailing.

e Solution: Use a Normal Phase mode with a basic additive (Diethylamine or Butylamine) to
block silanol sites.

o Column Selection:Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) is the
industry standard for phenyl-piperidines. Chiralcel OD-H is a secondary alternative.

Operating Conditions
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Parameter Setting
Column Daicel Chiralpak AD-H, 250 x 4.6 mm, 5 pm
) n-Hexane : Isopropanol : Diethylamine (90 : 10 :

Mobile Phase
0.1 viviv)

Flow Rate 1.0 mL/min

Temperature 25°C

Detection UV @ 220 nm (Amine/Phenyl absorption)
Dissolve 1 mg/mL in Mobile Phase. Note: If the

Sample Prep HCI salt does not dissolve, add 1 drop of TEA to

the sample vial to free-base it in situ, then filter.

System Suitability Criteria

e Resolution (Rs): > 2.0 between (R) and (S) enantiomers.[1]
e Tailing Factor: < 1.5 (Critical control point).

o Elution Order: Typically, the (S)-isomer elutes second on AD-H columns for this scaffold, but
must be verified with a known standard.
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Figure 2: Sample preparation logic for Chiral HPLC analysis of amine salts.

Protocol 3: Chemical Purity (RP-HPLC)

While Chiral HPLC separates enantiomers, Reversed-Phase (RP) HPLC is required to
separate process impurities (e.g., starting materials, debrominated byproducts).

Method Parameters[1][2][3][4][5]

e Column: Agilent Zorbax Eclipse Plus C18 (150 x 4.6 mm, 3.5 um).
o Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

¢ Mobile Phase B: 0.1% TFA in Acetonitrile.
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o Why TFA? The low pH (approx. 2.[2]0) ensures the piperidine nitrogen is fully protonated,
preventing secondary interactions and ensuring sharp peaks.

o Gradient:

0 min: 5% B

o

15 min:; 95% B

[e]

o

20 min: 95% B

[¢]

21 min: 5% B (Re-equilibration)

e Flow Rate: 1.0 mL/min.[1]

e Detection: UV @ 210 nm (Universal) and 254 nm (Aromatic).

Impurity Profiling

Common impurities to watch for:

e Des-bromo analog: 3-phenylpiperidine (Result of over-reduction during synthesis).

o Pyridine analog: 3-(2-bromophenyl)pyridine (Incomplete reduction of the aromatic precursor).
» Regioisomers: 4-(2-bromophenyl)piperidine (Isomerization).

Protocol 4: Solid State & Counter-ion
Characterization

For the hydrochloride salt, confirming the stoichiometry and solid form is vital for stability.

Chloride Content (Titration)

» Method: Potentiometric Titration with Silver Nitrate (AgNO3).
e Protocol: Dissolve ~50 mg of sample in water/nitric acid. Titrate with 0.1 N AgNO3.

e Calculation: % CI = (V_AgNO3 x N x 35.45) / Sample_Weight.
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o Target: Theoretical Cl content for C11H14BrN-HCI (MW ~276.[3][4][5][6]6) is 12.8%.

Thermal Analysis (DSC)

 Instrument: Differential Scanning Calorimetry (DSC).
e Protocol: Heat 2-5 mg sample from 30°C to 300°C at 10°C/min under N2 purge.
o Expectation: A sharp endothermic melting peak.

o Note: HCI salts of phenylpiperidines typically melt between 220°C — 260°C with
decomposition. Broad peaks indicate amorphous content or impure salt formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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